This review provides a discussion of the published literature concerning benthic plastic debris in ocean, sea, lake, estuary and river bottoms throughout the world. Although numerous investigations of shoreline, surface and near-surface plastic debris provide important information on plastic types, distribution, accumulation, and degradation, studies of submerged plastic debris have been sporadic in the past and have become more prominent only recently. The distribution of benthic debris is controlled mainly by combinations of urban proximity and its association with fishing-related activities, geomorphology, hydrological conditions, and river input. High density plastics, biofouled products, polymers with mineral fillers or adsorbed minerals, and plastic-metal composites all have the potential to sink. Once deposited on the bottoms of water basins and channels, plastics are shielded from UV light, thus slowing the degradation process significantly. Investigations of the interactions between benthic plastic debris and bottom-dwelling organisms will help shed light on the potential dangers of submerged plastic litter.

Mountainous regions such as the Central European Alps host considerable karstified or fractured groundwater bodies, which meet many of the demands concerning drinking water supply, hydropower or agriculture. Alpine hydrogeologists are required to describe the dynamics in fractured aquifers in order to assess potential impacts of human activities on water budget and quality. Delineation of catchment areas by means of stable isotopes and hydrochemical data is a well established method in alpine hydrogeology. To achieve reliable results, time series of (at least) one year and spatial and temporal close-meshed data are necessary. In reality, test sites in mountainous regions are often inaccessible due to the danger of avalanches in winter. The aim of our work was to assess a method based on the processes within the carbonic acid system to delineate infiltration areas by means of single datasets consisting of the main hydrochemical parameters of each spring. In three geologically different mountainous environments we managed to classify the investigated springs into four groups. (1) High PCO2 combined with slight super-saturation in calcite, indicating relatively low infiltration areas. (2) Low PCO2 near atmospheric conditions in combination with calcite saturation, which is indicative of relatively high infiltration areas and a fractured aquifer which is not covered by topsoil layers. (3) High PCO2 in combination with sub-saturation in calcite, representing a shallow aquifer with a significant influence of the topsoil layer. (4) The fourth group of waters is characterized by low PCO2 and sub-saturation in calcite, which is interpreted as evidence for a shallow aquifer without significant influence of any hard rock aquifer or topsoil layer. This study shows that CO2-partial pressure can be an ideal natural tracer to estimate the elevation of infiltration areas, especially in non-karstified fractured groundwater bodies.

The droplet surface plays important roles in the interaction between organic aerosols with clouds and climate. Surface active organic compounds can partition to the droplet surface, depleting the solute from the droplet bulk or depressing the droplet surface tension. This may in turn affect the shape of the droplet growth curve, threshold of aerosol activation into cloud droplets, activated droplet size distributions, and cloud radiative effects. In this work, a new monolayer model along with a traditional Gibbs adsorption isotherm model was used in conjunction with equilibrium Köhler theory to predict cloud condensation nuclei (CCN) activation of both simple and complex surface active model aerosol systems. For the surface active aerosol considered, the monolayer droplet model produces similar results to the Gibbs model as well as comparable results to CCN measurements from the literature, even for systems where specific molecular identities and aqueous properties are unknown. The monolayer model is self-contained and fully prognostic, and provides a versatile, conceptually simple, yet physically based model for understanding the role of organic surfactants in cloud droplet formation.

The understanding of rapidly evolving concentrations of particulate matter (PMC) at signalised traffic intersections (TIs) is limited, but it is important for accurate exposure assessment. We performed “mobile” and “fixed-site” monitoring of size-resolved PMCs in the 0.25–34 μm range at TIs. On-road mobile measurements were made inside a car under five different ventilation settings on a 6 km long round route, passing through 10 different TIs. Fixed-site measurements were conducted at two types (3- and 4-way) of TIs. The aims were to assess the effects of different ventilation settings on in-vehicle PMCs and their comparison during delay conditions at the TIs with those experienced by pedestrians while crossing these TIs. We also estimated the zone of influence (ZoI) for PM10, PM2.5 and PM1 under different driving conditions and fitted the probability distribution functions to fixed-site data to understand the concentration and exposure dynamics of coarse and fine particles around the studied (3- and 4-way) TIs. The fine particles (PM2.5) showed a strong positive exponential correlation with the air exchange rates under different ventilation settings compared with coarse particles (PM2.5–10) showing an opposite trend. This suggested that the ventilation system of the car was relatively more efficient in removing coarse particles from the incoming outside air. On-road median PM10, PM2.5 and PM1 during delays at the TIs were ∼40%, 16% and 17% higher, respectively, compared with free-flow conditions on the rest of the route. About 7% of the average commuting time spent during delay conditions over all the runs at the TIs corresponded to 10, 7 and 8% of the total respiratory deposition dose (RDD) for PM10, PM2.5 and PM1, respectively. The maximum length of the ZoI for PM2.5 and PM1 was highest at the 4-way TI and the maximum length of the ZoI for PM10 was highest at the 3-way TI. The on-road average RDD rate of PM10 inside the cabin when windows were fully open was up to ∼7-times that for pedestrians at the TIs.

Polychlorinated biphenyls (PCBs), polybrominated diphenyl ethers (PBDEs), and hexabromocyclododecane (HBCDD) are regulated under the Stockholm Convention of the United Nations' Environment Programme; with similar concerns emerging about alternative halogenated flame retardants (alt-HFRs), the use of which is increasing as replacements for PBDEs and HBCDD. While the presence in indoor dust of PCBs, PBDEs, and HBCDDs has been reported previously in a few African locations including Lagos, Nigeria, we are unaware of similar data for alt-HFRs. The present study thus aimed to provide the first information on alt-HFRs in indoor dust in sub-Saharan Africa, and to evaluate the impact of restrictions on the use of PBDEs, HBCDD, and PCBs on their concentrations in house dust in Lagos, Nigeria. Concentrations of ∑8PBDEs, ∑HBCDDs, ∑7alt-HFRs, and ∑8PCBs in 15 samples of dust from homes in Lagos, Nigeria were found to be: 43–810 (median = 300) ng g−1, <dl – 66 (median = <dl) ng g−1, 32–2600 (median = 320) ng g−1 and 3.8–61 (median = 18) ng g−1 respectively. The dominant PBDE was BDE-209, its replacement decabromodiphenyl ethane (DBDPE) was the predominant alt-HFR, while PCB-138 displayed the highest concentration of the 8 PCBs targeted. Likely due to their higher vapour pressures, concentrations of the non-arochlor PCB 11, as well as those of PCB 28, and PBDE 28 were below detection limits. Concentrations of PBDEs and PCBs reported are generally below those reported previously for Lagos, Nigeria; suggesting restrictions on their manufacture and use have been effective. In contrast, while concentrations of BDE-209 in this study were lower than in one previous study in Lagos, they exceeded those in another; implying that the more recent restrictions on the deca-BDE product have yet to be fully effective. The evidence presented here of concentrations of alt-HFRs in Nigerian house dust provide a valuable benchmark against which future trends in their concentrations may be evaluated.

In a recent paper published in this journal (Robinson et al., Environmental Science: Processes & Impacts, 2015, 17, 1424), Robinson et al. reported concentrations of Aroclor 1268 congeners in least tern eggs in coastal Georgia, USA. This comment describes important omissions in Robinson et al.’s interpretation of those egg concentrations that alter the overall conclusions of the least tern study.

A series of combined measurements was made at the Naval Air Station North Island (NASNI) Installation Restoration Site 5, Unit 2 during July and August 2013. Combined measurements included CO2 respiration rate, CO2 radiocarbon content to estimate chlorinated hydrocarbon (CH) mineralization and a zone of influence (ZOI) model. CO2 was collected continuously over 2 two-week periods by recirculating monitoring well headspace gas through NaOH traps. A series of 12 wells in the main CH plume zone and a background well with no known historical contamination were sampled. The background well CO2 was used to determine radiocarbon content derived from respired natural organic matter. A two end-member mixing model was then used to determine the amount of CH-derived carbon present in the CO2 collected from plume region wells. The ZOI model provided an estimate for the soil volume sampled at each well. CH mineralization rates were highest upgradient and at the plume fringe for areas of high historical contamination and ranged from 0.02 to 5.6 mg CH carbon per day. Using the ZOI model volume estimates, CH–carbon removal ranged from 0.2 to 32 mg CH–carbon m−3 per day. Because the rate estimates were based on a limited sampling (temporally), they were not further extrapolated to long-term contaminant degradation estimates. However, if the site manager or regulators required them, estimates – subject to long-term variability uncertainties – could be made using volume and rate data determined over short timescales. A more comprehensive seasonal sampling is needed to constrain long-term remediation models for the entire impacted area and identify environmental conditions related to more rapid turnover times amongst the wells.

Nowadays micro-plastic pollution has become one of the most serious global environmental problems. A potential strategy in managing micro-plastic waste is enzyme-catalyzed degradation. MGS0156 is a hydrolase screened from environmental metagenomes, which can efficiently degrade commercial plastics such as polycaprolactone, polylactide, etc. Here a combined molecular dynamics, molecular mechanics Poisson–Boltzmann surface area, and quantum mechanics/molecular mechanism method was used to reveal the enzymatic depolymerization mechanism. By systematically analyzing the binding processes of nine oligomers (from a monomer to tetramer), we found that longer oligomers have relatively stronger binding energy. The degradation process involves two concerted elementary steps: triad-assisted nucleophilic attack and C–O bond cleavage. C–O bond cleavage is the rate determining step with an average barrier of 15.7 kcal mol−1, which is consistent with the experimentally determined kcat (1101 s−1, corresponds to 13.3 kcal mol−1). The electrostatic influence analysis of twenty amino acids highlights His231 and Asp237 as potential mutation targets for designing more efficient MGS0156 mutants.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.